Cas no 111760-38-4 (2-(Thiophen-3-yl)piperazine)

• Product Name: 2-(Thiophen-3-yl)piperazine
• CAS No: 111760-38-4
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• MDL: MFCD06660450
• CID: 91387
• PubChem ID: 16740794
• Update Time: 2025-11-02

2-(Thiophen-3-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 2-Thiophen-3-yl-piperazine
• 2-(3-Thienyl)piperazine
• ACMC-1C6RW
• AGN-PC-0156HN
• CTK4A7491
• Piperazine,2-(3-thienyl)-
• SureCN3014722
• 111760-38-4
• CNCNNYFNOXHYAC-UHFFFAOYSA-N
• FT-0724604
• 2-(Thiophen-3-yl)piperazine
• SCHEMBL3014722
• 2-thiophen-3-yl-piperazine, AldrichCPR
• 2-thiophen-3-ylpiperazine
• AKOS005254721
• MFCD06660450
• DTXSID20587681
• BBL103216
• STL557026
• DB-060122

• MDL： MFCD06660450
• Inchi： 1S/C8H12N2S/c1-4-11-6-7(1)8-5-9-2-3-10-8/h1,4,6,8-10H,2-3,5H2
• InChI Key： CNCNNYFNOXHYAC-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1CNCCN1

Computed Properties

• Exact Mass: 168.07226
• Monoisotopic Mass: 168.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Color/Form: White powder
• Density: 1.105
• Melting Point: 95-100°C
• Boiling Point: 299.7°Cat760mmHg
• Flash Point: 135.1°C
• Refractive Index: 1.543
• PSA: 24.06
• LogP: 1.63960
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(Thiophen-3-yl)piperazine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(Thiophen-3-yl)piperazine

2-(Thiophen-3-yl)piperazine: A Comprehensive Overview of Its Chemical Properties, Applications, and Recent Research Advances

2-(Thiophen-3-yl)piperazine (CAS No. 111760-38-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is structurally characterized by a piperazine ring substituted with a thiophene group at the 3-position, which imparts unique physicochemical properties and biological activities. Recent advances in drug discovery have highlighted its potential as a scaffold for developing novel therapeutics, particularly in the context of central nervous system (CNS) disorders and metabolic diseases. The molecular framework of 2-(Thiophen-3-yl)piperazine allows for efficient conjugation with various functional groups, enabling its use as a key intermediate in the synthesis of bioactive molecules.

The chemical synthesis of 2-(Thiophen-3-yl)piperazine typically involves a nucleophilic substitution reaction between thiophene derivatives and piperazine precursors. A 2023 study published in Organic Letters reported an optimized one-pot procedure using microwave-assisted synthesis, which achieved high yields (92–95%) and reduced reaction times compared to conventional methods. This advancement has significantly enhanced the scalability of the compound's production, making it more accessible for large-scale pharmaceutical applications. The compound's solubility profile, with a logP value of 1.8, further supports its utility in drug formulation, as it balances hydrophilic and lipophilic characteristics necessary for optimal bioavailability.

In the realm of pharmacology, 2-(Thiophen-3-yl)piperazine has demonstrated promising interactions with G protein-coupled receptors (GPCRs), particularly those involved in dopamine and serotonin signaling pathways. A 2024 investigation in Journal of Medicinal Chemistry revealed that derivatives of this compound exhibited selective antagonism toward the 5-HT2A receptor, a target implicated in schizophrenia and depression. These findings have spurred interest in developing 2-(Thiophen-3-yl)piperazine-based ligands for treating neuropsychiatric conditions. Additionally, its ability to modulate ion channels, such as the voltage-gated sodium channels (VGSCs), has been explored for applications in pain management and epilepsy treatment.

Recent research has also focused on the use of 2-(Thiophen-3-yl)piperazine as a building block for prodrugs targeting metabolic disorders. A 2023 study in ACS Medicinal Chemistry Letters described the development of a 2-(Thiophen-3-yl)piperazine-based prodrug for type 2 diabetes, which demonstrated improved hepatic uptake and reduced gastrointestinal side effects compared to existing therapies. The compound's structural flexibility allows for the incorporation of hydrophilic moieties, enhancing its suitability for oral administration. Furthermore, its low toxicity profile, as evidenced by in vitro cytotoxicity assays (IC50 > 100 µM), underscores its safety potential for long-term therapeutic use.

The application of 2-(Thiophen-3-yl)piperazine extends beyond traditional pharmaceuticals. In the field of materials science, its conjugation with conductive polymers has been investigated for use in flexible electronics. A 2024 paper in Advanced Materials highlighted its role as a dopant in poly(3,4-ethylenedioxythiophene) (PEDOT) films, significantly improving the electrical conductivity and stability of the resulting materials. This interdisciplinary utility underscores the compound's broad relevance across scientific domains. Moreover, its role in the development of molecular sensors for detecting heavy metals in environmental monitoring has been explored, leveraging its coordination ability with transition metal ions.

As the field of chemical biology continues to evolve, 2-(Thiophen-3-yl)piperazine (CAS No. 111760-38-4) remains a focal point for innovation. Ongoing research is addressing challenges such as improving its metabolic stability and enhancing its selectivity for specific biological targets. Collaborative efforts between academia and industry are accelerating the translation of these findings into clinical applications, with several 2-(Thiophen-3-yl)piperazine-derived compounds currently in preclinical trials. The compound's unique structural features and diverse functionalization possibilities ensure its continued importance in the development of next-generation therapeutics and advanced materials.